Cas no 2109436-42-0 (N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2109436-42-0
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 5409355
• PubChem ID: 121581899
• Update Time: 2025-06-15

N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methyl-3-isoxazolyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C13H17N3O3/c1-3-12(17)16-6-4-10(5-7-16)13(18)14-11-8-9(2)19-15-11/h3,8,10H,1,4-7H2,2H3,(H,14,15,18)
• InChI Key： YSBDFCUSYGMZJG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2C=C(C)ON=2)=O)CC1

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS 2109436-42-0)

The compound N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS 2109436-42-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This piperidine-4-carboxamide derivative features a 5-methyl-1,2-oxazol-3-yl moiety and a prop-2-enoyl group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and autoimmune disease treatments.

In the context of modern drug development, N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide represents an important example of heterocyclic compound design. The presence of both oxazole and piperidine rings in its structure contributes to enhanced bioavailability and metabolic stability, addressing common challenges in medicinal chemistry. Recent publications have highlighted its potential as a small molecule modulator for protein-protein interactions, a hot topic in neurodegenerative disease research.

The synthetic accessibility of CAS 2109436-42-0 has made it a valuable building block for combinatorial chemistry libraries. Pharmaceutical companies are exploring its utility in fragment-based drug discovery, particularly for targets involving inflammation pathways. This aligns with growing consumer interest in "precision medicine" and "personalized therapeutics," as evidenced by increasing search volumes for these terms in scientific databases.

From a structural perspective, the prop-2-enoyl (acrylamide) group in N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide enables covalent binding to biological targets, a mechanism gaining popularity in irreversible inhibitor design. This characteristic has sparked discussions in academic forums about its potential application in proteolysis-targeting chimeras (PROTACs), one of the most searched topics in contemporary drug discovery.

Quality control aspects of CAS 2109436-42-0 are frequently discussed in analytical chemistry circles. Advanced techniques like LC-MS and NMR are employed to verify the purity of this compound, addressing common questions about "how to characterize complex heterocycles" that appear in many scientific search queries. The 5-methyl-1,2-oxazol-3-yl group presents unique analytical challenges that have become case studies in modern spectroscopic method development.

In formulation science, the physicochemical properties of N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide have been investigated for various delivery systems. Its balanced lipophilicity, attributed to the piperidine-4-carboxamide core, makes it suitable for both oral and topical administration routes. This versatility responds to the pharmaceutical industry's growing need for "multi-route drug candidates," a trending search term in formulation technology discussions.

The safety profile of CAS 2109436-42-0 has been evaluated in preliminary studies, with particular attention to its oxazole component's metabolic fate. These investigations contribute to the broader conversation about "metabolite identification in drug development," a subject of increasing importance in regulatory science forums and frequently searched in academic databases.

Patent landscapes reveal growing intellectual property activity surrounding N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide derivatives, particularly in areas of signal transduction inhibition. This reflects the compound's relevance to current therapeutic strategies for chronic inflammatory conditions, matching search trends for "next-generation anti-inflammatory agents" in medical literature.

From a green chemistry perspective, synthetic routes to CAS 2109436-42-0 have been optimized to reduce environmental impact, addressing the pharmaceutical industry's focus on "sustainable synthesis" - a topic with rising search volume in chemical engineering publications. The prop-2-enoyl group's reactivity allows for efficient transformations with minimal byproduct formation.

In computational chemistry, molecular modeling studies of N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide have provided insights into its 3D pharmacophore characteristics. These findings contribute to ongoing discussions about "structure-based drug design," one of the most searched phrases in cheminformatics research, particularly in relation to kinase targets.

The compound's stability under various pH conditions has been extensively studied, with the piperidine-4-carboxamide moiety demonstrating remarkable resilience. This property addresses frequent queries about "pH-stable drug scaffolds" in pharmaceutical formulation communities, making CAS 2109436-42-0 a subject of continued research interest.

As the field of fragment-based drug discovery expands, N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide serves as an excellent case study for "privileged fragment" design principles. Its modular structure allows for diverse chemical modifications while maintaining favorable drug-like properties, a concept frequently searched in medicinal chemistry literature.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS 2109436-42-0) represents a multifaceted compound with significant potential in modern drug discovery. Its unique combination of heterocyclic features, synthetic accessibility, and promising biological activity profile position it as a valuable asset in addressing current challenges in pharmaceutical development, particularly in areas of targeted therapies and sustainable chemistry.